Cas no 159748-96-6 (2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 159748-96-6
• MF: C₂₀H₂₃NO₅S
• MW: 389.465324640274
• CID: 2156234
• Update Time: 2025-10-29

2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester
• Benzyl 2-((tosyloxy)methyl)pyrrolidine-1-carboxylate
• (S)-Benzyl 2-((tosyloxy)methyl)pyrrolidine-1-carboxylate
• NXLHXKQZPMJMPL-UHFFFAOYSA-N
• AM100310
• 2-(Toluene-4-sulfonyloxymethyl)pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C20H23NO5S/c1-16-9-11-19(12-10-16)27(23,24)26-15-18-8-5-13-21(18)20(22)25-14-17-6-3-2-4-7-17/h2-4,6-7,9-12,18H,5,8,13-15H2,1H3
• InChI Key： NXLHXKQZPMJMPL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 574
• Topological Polar Surface Area: 81.3

Additional information on 2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester

Introduction to 2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 159748-96-6)

2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester, identified by its Chemical Abstracts Service (CAS) number 159748-96-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonylated pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of both a toluene-4-sulfonyl group and a benzyl ester moiety in its molecular structure contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester features a pyrrolidine core, which is a six-membered heterocyclic ring containing one nitrogen atom. This nitrogen atom is bonded to a carbonyl group (C=O) at the 1-position, forming an amide-like functionality. The 4-position of the pyrrolidine ring is substituted with a toluene-4-sulfonyloxymethyl group, which consists of a toluene ring (methylbenzene) sulfonated at the 4-position and further modified with a methoxymethyl group. Additionally, the carboxylic acid moiety at the 1-position is protected as a benzyl ester, enhancing stability during storage and handling while allowing for selective deprotection in synthetic routes.

One of the most compelling aspects of this compound is its potential role as a building block in drug discovery. The pyrrolidine scaffold is widely recognized for its presence in numerous bioactive natural products and pharmaceuticals, including protease inhibitors, antiviral agents, and central nervous system (CNS) drugs. The incorporation of sulfonyl groups into heterocyclic structures has been shown to modulate enzyme activity and improve binding affinity, making such derivatives attractive candidates for further development.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonylated pyrrolidines in addressing various therapeutic challenges. For instance, studies have demonstrated that modifications at the sulfonyl position can fine-tune pharmacokinetic properties such as solubility and metabolic stability. The benzyl ester protection on the carboxylic acid group provides an additional layer of control, allowing synthetic chemists to introduce this functionality into larger molecules via nucleophilic substitution or other coupling reactions once the protecting group is removed.

The synthesis of 2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester typically involves multi-step organic transformations, starting from commercially available precursors such as pyrrolidine or toluenesulfonic acid derivatives. Key steps often include sulfonylation reactions to introduce the toluene-4-sulfonyloxymethyl group, followed by esterification to protect the carboxylic acid functionality. The choice of reagents and reaction conditions must be carefully optimized to ensure high yield and purity, as impurities can significantly impact downstream applications.

In terms of biological activity, preliminary studies suggest that this compound may exhibit properties relevant to inflammation modulation and enzyme inhibition. The pyrrolidine core combined with the electron-withdrawing sulfonyl group could interact with biological targets such as kinases or proteases, potentially leading to therapeutic effects. While comprehensive pharmacological evaluation is still under development, these early findings underscore the compound's promise as a lead molecule or intermediate in drug design.

The pharmaceutical industry's interest in heterocyclic compounds continues to grow due to their versatility and efficacy. Sulfonylated derivatives, in particular, have been extensively studied for their ability to enhance binding interactions with biological macromolecules. The structural features of 2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester align well with this trend, positioning it as a candidate for further exploration in high-throughput screening (HTS) campaigns or structure-based drug design initiatives.

From a synthetic chemistry perspective, this compound serves as an excellent example of how functional group interplay can create molecules with tailored properties. The combination of electron-deficient sulfonyl groups and electron-rich aromatic rings enhances reactivity while maintaining stability—a balance critical for pharmaceutical intermediates. Furthermore, the presence of both protecting groups (benzyl ester) allows for modular synthesis where different parts of the molecule can be introduced sequentially without interference.

Recent publications have begun to explore novel synthetic methodologies tailored for complex sulfonylated heterocycles like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions offer efficient pathways to construct intricate molecular frameworks while minimizing unwanted side products. These advances not only streamline production but also open doors for exploring new derivatives through combinatorial chemistry approaches.

The broader significance of this compound lies in its contribution to expanding the chemical toolbox available for medicinal chemists worldwide. By providing access to well-defined building blocks with proven utility patterns, 2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester enables researchers to accelerate their discovery pipelines toward novel therapeutics targeting unmet medical needs across various disease areas including oncology, neurodegenerative disorders, cardiovascular diseases, and infectious diseases.

In conclusion, 2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 159748-96-6) represents an intriguing compound with substantial potential both academically and industrially due its unique structural attributes, synthetic accessibility,and anticipated biological activity.Alongside ongoing research efforts aimed at unlocking its full therapeutic promise,this derivative stands testamenttotheenduringimportanceofinnovativechemicaldesigninmoderndrugdiscoveryanddevelopment.